2-((tetrahydrothiophen-3-yl)oxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide

• IUPAC Name: N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C19H20N6O2S/c1-13-4-6-14(7-5-13)25-17(22-23-24-25)11-21-18(26)16-3-2-9-20-19(16)27-15-8-10-28-12-15/h2-7,9,15H,8,10-12H2,1H3,(H,21,26)
• InChI Key: FGNJXICTUBYVRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C3=C(N=CC=C3)OC4CCSC4
• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol

Description

2-((tetrahydrothiophen-3-yl)oxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C19H20N6O2S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has focused on synthesizing various derivatives of nicotinamide and investigating their biological activities. For instance, Patel and Shaikh (2010) described the preparation of new 4-thiazolidinones of nicotinic acid with 2-amino-6-methylbenzothiazole and evaluated their antimicrobial activity. The study found that some compounds exhibited antimicrobial properties comparable to standard drugs, highlighting the potential for developing new antimicrobial agents from nicotinamide derivatives (Patel & Shaikh, 2010).

Corrosion Inhibition

Nicotinamide derivatives have also been studied for their corrosion inhibition effects. Chakravarthy, Mohana, and Kumar (2014) synthesized new classes of nicotinamide derivatives and tested their effectiveness in inhibiting corrosion on mild steel in hydrochloric acid solution. Their results showed that these compounds acted as mixed-type corrosion inhibitors, suggesting potential industrial applications in protecting metals against corrosion (Chakravarthy, Mohana, & Kumar, 2014).

Antifungal Agents

A series of novel 2-aminonicotinamide derivatives were designed and synthesized, showing potent in vitro antifungal activity against Candida albicans. This study indicates the promise of nicotinamide derivatives as antifungal agents, with specific compounds displaying MIC80 values as low as 0.0313 µg/mL against C. albicans. Such findings underscore the potential for developing new treatments for fungal infections (Ni et al., 2017).